Cas no 16543-35-4 (Phosphine oxide,1,10-decanediylbis[diphenyl- (9CI))

• Product Name: Phosphine oxide,1,10-decanediylbis[diphenyl- (9CI)
• CAS No: 16543-35-4
• MF: C₃₄H₄₀O₂P₂
• MW: 542.627731323242
• CID: 229430
• PubChem ID: 298721
• Update Time: 2025-04-19

Phosphine oxide,1,10-decanediylbis[diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10426396
• NSC171033
• DTXSID80305525
• 16543-35-4
• NSC-171033
• [10-diphenylphosphoryldecyl(phenyl)phosphoryl]benzene
• Phosphine oxide,1,10-decanediylbis[diphenyl- (9CI)

• Inchi： 1S/C34H40O2P2/c35-37(31-21-11-7-12-22-31,32-23-13-8-14-24-32)29-19-5-3-1-2-4-6-20-30-38(36,33-25-15-9-16-26-33)34-27-17-10-18-28-34/h7-18,21-28H,1-6,19-20,29-30H2
• InChI Key： AXAJOQAJCKYYDF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCCCCCCCCCP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 542.2506
• Monoisotopic Mass: 542.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 635.9°Cat760mmHg
• Flash Point: 338.4°C
• Refractive Index: 1.581
• PSA: 34.14
• LogP: 8.13540